Cas no 2168517-05-1 (3-amino-6,6-difluorospiro3.3heptan-1-ol)

• Product Name: 3-amino-6,6-difluorospiro3.3heptan-1-ol
• CAS No: 2168517-05-1
• MF: C₇H₁₁F₂NO
• MW: 163.165148973465
• CID: 6045953
• PubChem ID: 165787558
• Update Time: 2025-08-05

3-amino-6,6-difluorospiro3.3heptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-6,6-difluorospiro3.3heptan-1-ol
• 3-amino-6,6-difluorospiro[3.3]heptan-1-ol
• EN300-1294389
• 2168517-05-1

• Inchi： 1S/C7H11F2NO/c8-7(9)2-6(3-7)4(10)1-5(6)11/h4-5,11H,1-3,10H2
• InChI Key： ZSXSVQGCQGLREI-UHFFFAOYSA-N
• SMILES： FC1(CC2(C1)C(CC2N)O)F

Computed Properties

• Exact Mass: 163.08087030g/mol
• Monoisotopic Mass: 163.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-6,6-difluorospiro3.3heptan-1-ol

3-Amino-6,6-Difluorospiro[3.3]Heptan-1-Ol: A Comprehensive Overview

3-Amino-6,6-difluorospiro[3.3]heptan-1-ol is a unique organic compound with the CAS registry number 2168517-05-1. This compound belongs to the spirocyclic family of molecules, characterized by its spiro structure, which consists of two rings sharing a single atom. The presence of an amino group (-NH2) at the 3-position and two fluorine atoms at the 6-position introduces significant functional diversity to this molecule. The hydroxyl group (-OH) at the 1-position further enhances its reactivity and potential applications in various chemical and biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-amino-6,6-difluorospiro[3.3]heptan-1-ol through a combination of spirocyclic formation techniques and fluorination strategies. Researchers have explored the use of transition metal catalysts to facilitate the formation of the spiro structure, while fluoride ion sources have been employed to introduce the fluorine atoms at the 6-position. These methods not only improve the yield but also enhance the purity of the final product, making it suitable for high-throughput screening in pharmaceutical research.

The unique structure of 3-amino-6,6-difluorospiro[3.3]heptan-1-ol endows it with interesting physicochemical properties. The amino group contributes to hydrogen bonding capabilities, while the fluorine atoms introduce electron-withdrawing effects, influencing both the compound's solubility and its interaction with biological systems. Recent studies have demonstrated that this compound exhibits moderate solubility in polar solvents such as water and methanol, making it suitable for aqueous-based assays in drug discovery.

In terms of biological activity, 3-amino-6,6-difluorospiro[3.3]heptan-1-ol has shown potential as a lead compound in anti-inflammatory and anti-cancer drug development. Preclinical studies indicate that it can modulate key inflammatory pathways by inhibiting cyclooxygenase (COX) enzymes and reducing pro-inflammatory cytokine production. Furthermore, its ability to induce apoptosis in cancer cells through mitochondrial dysfunction has been reported in recent research.

The fluorine atoms at the 6-position play a critical role in enhancing the compound's pharmacokinetic properties. Fluorination typically improves bioavailability by increasing lipophilicity without significantly compromising solubility. This balance is crucial for designing drugs that can effectively cross biological membranes and reach their target sites within the body.

From a synthetic perspective, 3-amino-6,6-difluorospiro[3.3]heptan-1-ol serves as a valuable building block for constructing more complex spirocyclic frameworks. Its versatility allows chemists to explore various substitution patterns and stereochemical configurations, opening new avenues for drug design and material science applications.

Despite its promising properties, further research is required to fully understand the safety profile of 3-amino-6,6-difluorospiro[3.3]heptan-1-ol. Toxicological studies are currently underway to evaluate its potential genotoxicity and long-term effects on cellular health. These studies will provide critical insights into its suitability for therapeutic use and guide future development efforts.

In conclusion, 3-amino-6,6-difluorospiro[3.3]heptan-1-ol stands out as a versatile compound with significant potential in pharmaceutical research and beyond. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key player in the development of novel therapeutic agents.